Cas no 111393-29-4 (Methyl 3-(3-Oxopropyl)benzoate)

Methyl 3-(3-Oxopropyl)benzoate is a versatile aromatic ester compound featuring both a benzoate ester and a ketone functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, fragrances, and fine chemicals. The presence of the reactive 3-oxopropyl group allows for further functionalization, enabling applications in cross-coupling reactions, condensation processes, and heterocyclic synthesis. The methyl ester moiety enhances solubility in organic solvents, facilitating handling in laboratory and industrial settings. This compound is characterized by its stability under standard conditions, ensuring reliable performance in synthetic workflows. Its balanced reactivity profile makes it suitable for controlled transformations in multi-step syntheses.

Methyl 3-(3-Oxopropyl)benzoate structure

111393-29-4 structure

Product Name:Methyl 3-(3-Oxopropyl)benzoate

CAS No:111393-29-4

MF:C₁₁H₁₂O₃

MW:192.211183547974

MDL:MFCD09907977

CID:832768

PubChem ID:10352555

Update Time:2025-05-28

Methyl 3-(3-Oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-(3-oxopropyl)-, methyl ester
- 3-(3-Oxo-propyl)-benzoic acid ethyl ester
- 3-(3-Oxo-propyl)-benzoic acid methyl ester
- methyl 3-(3-oxopropyl)benzoate
- 3-(3-Methoxycarbonylphenyl)propanal
- 3-(3-Oxo-propyl)benzoic acid methyl ester
- AB54705
- CTK8G5736
- KB-26891
- PubChem20288
- RL00464
- Methyl 3-(3-Oxopropyl)benzoate
- MDL： MFCD09907977
- Inchi： 1S/C11H12O3/c1-14-11(13)10-6-2-4-9(8-10)5-3-7-12/h2,4,6-8H,3,5H2,1H3
- InChI Key： ZDUJHVJJESWQOS-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(=C1)CCC=O)=O

Computed Properties

Exact Mass: 192.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5

Experimental Properties

Density: 1.104
Boiling Point: 298 ºC
Flash Point: 129 ºC
PSA: 43.37000
LogP: 1.60470

Methyl 3-(3-Oxopropyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B496203-10mg	Methyl 3-(3-Oxopropyl)benzoate	111393-29-4		10mg	$ 50.00	2022-06-07
TRC	B496203-50mg	Methyl 3-(3-Oxopropyl)benzoate	111393-29-4		50mg	$ 135.00	2022-06-07
TRC	B496203-100mg	Methyl 3-(3-Oxopropyl)benzoate	111393-29-4		100mg	$ 210.00	2022-06-07
eNovation Chemicals LLC	Y0979590-5g	methyl 3-(3-oxopropyl)benzoate	111393-29-4	95%	5g	$780	2024-08-02
eNovation Chemicals LLC	D380073-500mg	3-(3-Oxo-propyl)-benzoic acid methyl ester	111393-29-4	95%	500mg	$420	2024-05-24
eNovation Chemicals LLC	D380073-1g	3-(3-Oxo-propyl)-benzoic acid methyl ester	111393-29-4	95%	1g	$620	2024-05-24
eNovation Chemicals LLC	D380073-5g	3-(3-Oxo-propyl)-benzoic acid methyl ester	111393-29-4	95%	5g	$1820	2024-05-24
Enamine	EN300-1826273-0.05g	methyl 3-(3-oxopropyl)benzoate	111393-29-4		0.05g	$827.0	2023-09-19
Enamine	EN300-1826273-0.1g	methyl 3-(3-oxopropyl)benzoate	111393-29-4		0.1g	$867.0	2023-09-19
Enamine	EN300-1826273-0.25g	methyl 3-(3-oxopropyl)benzoate	111393-29-4		0.25g	$906.0	2023-09-19